Cas no 2185808-95-9 (2-(isocyanatomethyl)benzonitrile)
2185808-95-9 structure
Product Name:2-(isocyanatomethyl)benzonitrile
CAS No:2185808-95-9
MF:C9H6N2O
MW:158.15674161911
CID:6345648
PubChem ID:117276081
Update Time:2024-03-01
2-(isocyanatomethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(isocyanatomethyl)benzonitrile
- 2185808-95-9
- SCHEMBL20893295
- EN300-1837423
-
- Inchi： 1S/C9H6N2O/c10-5-8-3-1-2-4-9(8)6-11-7-12/h1-4H,6H2
- InChI Key： FYCXBJYMVOWRMK-UHFFFAOYSA-N
- SMILES： O=C=NCC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.2Ų
2-(isocyanatomethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837423-0.05g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-0.1g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-0.25g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-0.5g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-1.0g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1837423-2.5g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-5.0g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1837423-10.0g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1837423-1g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1837423-5g |
2-(isocyanatomethyl)benzonitrile |
2185808-95-9 | 5g |
$2650.0 | 2023-09-19 |
2-(isocyanatomethyl)benzonitrile Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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